(2S,4R)-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
Cat. No. B8621989
M. Wt: 158.20 g/mol
InChI Key: ZOHZTBXVKULCNB-RITPCOANSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CN(C)C(=O)C1CC(O)CN1C(=O)OCc1ccccc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CN(C)C(=O)C1CC(O)CN1
Identifiers
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REACTION_SMILES
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[C:28].[CH2:1]([O:2][C:3](=[O:4])[N:11]1[CH:12]([C:17](=[O:18])[N:19]([CH3:20])[CH3:21])[CH2:13][CH:14]([OH:16])[CH2:15]1)[c:5]1[cH:6][cH:7][cH:8][cH:9][cH:10]1.[CH3:25][CH2:26][OH:27].[H:23][H:24].[OH2:22].[Pd:29]>>[NH:11]1[CH:12]([C:17](=[O:18])[N:19]([CH3:20])[CH3:21])[CH2:13][CH:14]([OH:16])[CH2:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C
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Name
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CN(C)C(=O)C1CC(O)CN1C(=O)OCc1ccccc1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CN(C)C(=O)C1CC(O)CN1C(=O)OCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Pd]
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Outcomes
Product
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Name
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CN(C)C(=O)C1CC(O)CN1
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Type
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product
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Smiles
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CN(C)C(=O)C1CC(O)CN1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
